Cas no 1805372-33-1 (Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805372-33-1
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4857933
• Update Time: 2025-06-15

Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-8(17)3-7-6(4-12)5-16-10(9(7)15)11(13)14/h5,11H,2-4,15H2,1H3
• InChI Key： BYJOJZNXWWOBGT-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate

Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805372-33-1): A Comprehensive Overview

Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1805372-33-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. Its unique chemical properties, including the presence of multiple functional groups such as amino, chloromethyl, and difluoromethyl substituents, make it a versatile scaffold for drug discovery.

The Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate molecule exhibits a pyridine core, which is a common structural motif in many biologically active compounds. The pyridine ring is flanked by various substituents that contribute to its reactivity and potential pharmacological effects. Specifically, the amino group at the 3-position and the chloromethyl group at the 5-position introduce nucleophilic centers, while the difluoromethyl group at the 2-position enhances lipophilicity and metabolic stability. These features collectively make the compound an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate. These innovations have not only improved yield but also minimized side reactions, making it more feasible for industrial applications. The synthesis typically involves multi-step reactions, including condensation, functional group transformations, and purification steps. The precise control over reaction conditions is crucial to obtaining high-purity material, which is essential for subsequent biological evaluation.

In the realm of drug discovery, Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate has been explored as a potential lead compound for various therapeutic indications. Its structural features suggest activity against a range of biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. Preliminary studies have shown promising results in vitro, indicating that this compound may exhibit inhibitory effects on certain key enzymes. These findings have spurred further research to elucidate its mechanism of action and optimize its pharmacological profile.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance bioavailability and metabolic stability. In Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate, the presence of two fluorine atoms at the 2-position contributes to these desirable properties. Fluorinated pyridines are known to exhibit improved binding affinity to biological targets due to their ability to modulate electronic properties and hydrophobicity. This has made them valuable in the design of next-generation drugs.

One of the most compelling aspects of Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate is its potential as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate a library of derivatives with tailored properties. This approach allows for rapid screening and optimization of lead compounds, expediting the drug development process. The flexibility offered by this scaffold makes it particularly useful in hit-to-lead conversion studies.

The chemical synthesis of Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate also presents opportunities for green chemistry initiatives. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods that employ recyclable catalysts or solvent-free reactions are being explored. Such advancements not only align with global sustainability goals but also improve cost-effectiveness and scalability.

From a medicinal chemistry perspective, understanding the stereochemistry of Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate is crucial for optimizing its biological activity. The arrangement of substituents around chiral centers can significantly influence receptor binding and metabolic fate. Therefore, stereochemical studies are essential to ensure that only the most active enantiomer or diastereomer is pursued in later stages of drug development.

The pharmacokinetic properties of any drug candidate are critical determinants of its clinical efficacy and safety. In vitro studies have begun to address how Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate behaves within biological systems. Initial data suggest that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, although further investigation is needed to confirm these findings in vivo. Understanding these properties early in the development process can help identify potential issues before large-scale clinical trials are initiated.

The future direction of research on Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate lies in expanding its therapeutic applications through structure-based drug design. By leveraging computational modeling techniques such as molecular docking and quantum mechanics simulations, researchers can predict how this compound interacts with biological targets at an atomic level. This information can guide modifications to enhance potency, selectivity, and overall pharmacological profile.

In conclusion, Ethyl 3-amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805372-33-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure, combined with recent advances in synthetic methodology and computational biology, positions it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound has the potential to contribute significantly to addressing unmet medical needs.